β-Geranyl Acetate

• CAS No.: 105-87-3
• Product Name: β-Geranyl Acetate
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: [(2E)-3,7-dimethylocta-2,6-dienyl] acetate
• Standard InChI: InChI=1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8+
• Standard InChIKey: HIGQPQRQIQDZMP-DHZHZOJOSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC(=O)C)/C)C
• SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Canonical SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Boiling Point: 468 °F at 760 mm Hg (NTP, 1992); 238.33333333333297 °C; Approx. 242 °C with decomposition.
• Colorform: Clear, colorless liquid
• Density: 0.907 at 77 °F (NTP, 1992); 0.9174 at 15 °C/15 °C; 0.900-0.914
• Flash Point: greater than 200 °F (NTP, 1992); >212 °F (>100 °C) closed cup
• Physical Description: Geranyl acetate is a clear colorless liquid with an odor of lavender. (NTP, 1992); Liquid; colourless liquid with a floral odou
• Description: Geranyl acetate is a clear colorless liquid with an odor of lavender. (NTP, 1992); Geranyl acetate is a monoterpenoid that is the acetate ester derivative of geraniol. It has a role as a plant metabolite. It is an acetate ester and a monoterpenoid. It derives from a geraniol.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 1.8 IN 70% ALCOHOL; SOL IN MOST ORG SOLVENTS; Soluble in most fixed oils; slightly soluble in propylene glycol.; Solubility in alcohol: 1 mL in 9 mL 70% alcohol; Insoluble in glycerol; soluble in alcohol, ether; MISCIBLE WITH ETHER; In water, 6.8 mg/L at 25 °C (est); soluble in alcohol, most fixed oils; slightly soluble in propylene glycol; insoluble in glycerine, water; 1 ml in 9 ml 70% alcohol (in ethanol)
• Synonyms: (2E)- 3,7-Dimethyl-2,6-octadien-1-ol Acetate; (E)-3,7-Dimethyl-2,6-octadien-1-ol Acetate; Geraniol Acetate; (E)-3,7-Dimethyl-2,6-octadien-1-ol acetate; (E)-3,7-Dimethyl-2,6-octadienyl Acetate; 3,7-Dimethyl-2,6-octadien-1-ol Acetate; Acetic Acid (2E)-
• Vapor Density: 6.8 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 0.02 mm Hg at 68 °F ; 1 mm Hg at 164.3° F (NTP, 1992); 0.03 mmHg; 3.3X10-2 mm Hg at 25 °C (est)
• PubChem Compound: 1549026
• Last Modified: Nov 11 2021